Cas no 23382-00-5 (Propanoic acid,potassium salt (2:1) (9CI))

Propanoic acid,potassium salt (2:1) (9CI) Properties

Names and Identifiers

• Propanoic acid,potassium salt (2:1) (9CI)
• potassium,propanoate,propanoic acid
• Potassium hydrogen dipropionate
• potassium propanoate
• Potassium propanoate--propanoic acid (1/1/1)
• DTXSID80946053
• SCHEMBL11251003
• 23382-00-5
• +Expand

• InChIKey： UNTOVVPYDPRUQE-UHFFFAOYSA-M
• Inchi： InChI=1S/2C3H6O2.K/c2*1-2-3(4)5;/h2*2H2,1H3,(H,4,5);/q;;+1/p-1
• SMILES： [K+].CCC(=O)O.CCC([O-])=O

Computed Properties

• Exact Mass: 186.02943
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 22
• Monoisotopic Mass: 399.444015
• Heavy Atom Count: 28
• Complexity: 245
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 1

Experimental Properties

• PSA: 77.43
• Boiling Point: °Cat760mmHg
• Flash Point: °C